2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(4-methoxyphenyl)propanamide

• IUPAC Name: 2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C27H24N4O3S/c1-17(25(32)28-19-12-14-20(34-2)15-13-19)35-27-30-22-11-7-6-10-21(22)24-29-23(26(33)31(24)27)16-18-8-4-3-5-9-18/h3-15,17,23H,16H2,1-2H3,(H,28,32)
• InChI Key: NVAASLLEXNSPDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)OC)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC5=CC=CC=C5
• Molecular Formula: C27H24N4O3S
• Molecular Weight: 484.6 g/mol

Description

The compound “2-((2-benzyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(4-methoxyphenyl)propanamide” belongs to the class of 2,3-dihydroimidazo[1,2-c]quinazoline derivatives. These derivatives have been studied for their potential as dual inhibitors of phosphatidylinositol 3-kinase (PI3K) and histone deacetylase (HDAC).

Synthesis Analysis

The synthesis of these compounds involves incorporating HDAC inhibitory functionality into a PI3K inhibitor pharmacophore. The designed compounds were synthesized and showed inhibitory activities against PI3K and HDAC.

Chemical Reactions Analysis

The chemical reactions involved in the generation of similar compounds have been investigated. An unstable intermediate forming in the reactions has been proved to have a 2-(methoxycarbonyloxy)-2,3-dihydroimidazo[1,2-a]pyrazin-3-one ring system.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Histone Deacetylase (HDAC) Inhibition: This compound exhibits HDAC inhibitory activity, which is crucial in epigenetic regulation. HDAC inhibitors alter gene expression by modulating histone acetylation, impacting cell growth, differentiation, and apoptosis. .

Organic Electronics and Photovoltaics

Non-Fullerene Acceptors for Organic Solar Cells: In the realm of organic photovoltaics, this compound’s unique structure contributes to charge transport properties. .

Materials Science

Backbone Ordering and Charge Transport: Understanding the long-range ordering of this compound’s backbone is essential for designing efficient materials. .

Chemical Synthesis

Rare and Unique Chemicals: Sigma-Aldrich provides this compound to early discovery researchers due to its rarity. .

Other Potential Applications

Further Exploration: Given its intriguing structure and properties, this compound may find applications beyond the mentioned fields. Researchers continue to investigate its potential in diverse areas, such as biochemistry, materials science, and drug delivery.

Sigma-Aldrich: 2-BENZYL-3-OXO-2-PHENYLBUTYRONITRILEJournal of Materials Chemistry A: Observing long-range non-fullerene backbone orderingDesign, synthesis and biological evaluation of 2,3-dihydroimidazo[1,2-c]quinazolin-5-yl derivatives

Mechanism of Action

Target of Action

The primary targets of this compound are Phosphatidylinositol 3-kinase (PI3K) and Histone Deacetylase (HDAC) . PI3Ks are lipid kinases that generate 3′-phosphoinositides, which activate a variety of cellular targets important for cell proliferation, survival, differentiation, and migration . HDACs, on the other hand, are enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly .

Mode of Action

The compound incorporates HDAC inhibitory functionality into a PI3K inhibitor pharmacophore to construct dual-acting inhibitors . This means it can inhibit both PI3K and HDAC, affecting both the PI3K signaling pathway and the acetylation state of histones .

Biochemical Pathways

The compound affects the PI3K signaling pathway and the histone acetylation state. PI3Ks act as intermediate signaling molecules and activate the serine–threonine kinase AKT and other downstream effectors . Inhibition of PI3K thus affects these downstream pathways. On the other hand, HDAC inhibition leads to an increase in acetylation of histones, which can affect gene expression .

Result of Action

The compound shows potent antiproliferative activities against certain cancer cell lines, such as K562 and Hut78 . This suggests that it could potentially be used as a therapeutic agent in the treatment of certain types of cancer .

Future Directions

The development of these compounds may lay the foundation for developing novel dual PI3K/HDAC inhibitors as potential anticancer therapeutics. The focus of future research could be on optimizing these compounds for the treatment of cancer.